4-{2-[(dimethylamino)sulfonyl]vinyl}-N,N-dimethylbenzenesulfonamide

• Molecular Formula: C12H18N2O4S2
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 4-[(E)-2-(dimethylsulfamoyl)ethenyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C12H18N2O4S2/c1-13(2)19(15,16)10-9-11-5-7-12(8-6-11)20(17,18)14(3)4/h5-10H,1-4H3/b10-9+
• InChI Key: MVYUHWBCNVAUKN-MDZDMXLPSA-N
• Isomeric SMILES: CN(C)S(=O)(=O)/C=C/C1=CC=C(C=C1)S(=O)(=O)N(C)C
• Canonical SMILES: CN(C)S(=O)(=O)C=CC1=CC=C(C=C1)S(=O)(=O)N(C)C

Description

4-{2-[(dimethylamino)sulfonyl]vinyl}-N,N-dimethylbenzenesulfonamide is an organic compound that belongs to the class of sulfonamides Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibacterial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{2-[(dimethylamino)sulfonyl]vinyl}-N,N-dimethylbenzenesulfonamide typically involves the reaction of sulfonyl chlorides with amines. One common method is the reaction of 4-dimethylaminobenzenesulfonyl chloride with N,N-dimethylamine under basic conditions. The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane, with triethylamine as a base to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of sulfonamides often employs similar synthetic routes but on a larger scale. The use of continuous flow reactors and microwave-assisted synthesis can enhance the efficiency and yield of the reaction. Additionally, the purification of the final product is achieved through recrystallization or chromatographic techniques to ensure high purity .

Chemical Reactions Analysis

Types of Reactions

4-{2-[(dimethylamino)sulfonyl]vinyl}-N,N-dimethylbenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of sulfonic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, converting the sulfonamide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

4-{2-[(dimethylamino)sulfonyl]vinyl}-N,N-dimethylbenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis, particularly in the formation of sulfonamide derivatives.

Biology: Investigated for its potential as an enzyme inhibitor, particularly targeting carbonic anhydrase.

Medicine: Explored for its antiproliferative activity against cancer cells, showing promise as a potential anticancer agent.

Industry: Utilized in the development of nonlinear optical materials due to its unique electronic properties.

Mechanism of Action

The mechanism of action of 4-{2-[(dimethylamino)sulfonyl]vinyl}-N,N-dimethylbenzenesulfonamide involves its interaction with specific molecular targets. In medicinal applications, it acts as an inhibitor of carbonic anhydrase, an enzyme involved in various physiological processes. The compound binds to the active site of the enzyme, preventing its normal function and leading to therapeutic effects such as reduced intraocular pressure in glaucoma .

Comparison with Similar Compounds

Similar Compounds

2-Bromo-N,N-dimethylbenzenesulfonamide: Similar structure but with a bromine atom instead of the vinyl group.

N,N-Dimethylbenzenesulfonamide: Lacks the vinyl and dimethylamino groups, making it less complex.

Uniqueness

4-{2-[(dimethylamino)sulfonyl]vinyl}-N,N-dimethylbenzenesulfonamide is unique due to its combination of a vinyl group and a dimethylamino group attached to the sulfonamide moiety. This structure imparts distinct electronic properties and reactivity, making it valuable in various applications, particularly in the development of advanced materials and medicinal compounds .